Cyclobutyl(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: cyclobutyl-[3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C16H23N3O2/c1-11-9-12(2)18-16(17-11)21-14-7-4-8-19(10-14)15(20)13-5-3-6-13/h9,13-14H,3-8,10H2,1-2H3
• InChI Key: GQCYYKYVIPEVJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCCN(C2)C(=O)C3CCC3)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

Cyclobutyl(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)methanone, also known as CP-122,721, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Antimicrobial Applications

The antimicrobial activity of compounds related to "Cyclobutyl(3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)methanone" has been a significant area of research. Studies have demonstrated the synthesis and evaluation of various derivatives showcasing potent antimicrobial properties against a range of bacterial and fungal strains. For instance, the synthesis of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives has shown good antimicrobial activity, indicating the potential for developing effective antimicrobial agents from this chemical framework (Mallesha & Mohana, 2014).

Synthesis and Optimization for Drug Discovery

Another critical application is in the synthesis and optimization of new chemical entities for drug discovery. The development of 3-((hetera)cyclobutyl)azetidines as "stretched" analogues of piperidine, piperazine, and morpholine showcases an innovative approach to designing advanced building blocks for drug discovery. These compounds have been synthesized on a gram scale and demonstrated larger size and increased conformational flexibility compared to their parent heterocycles, making them valuable for lead optimization programs (Feskov et al., 2019).

Anticancer and Antimicrobial Agents

Research has also focused on synthesizing and evaluating the biological activities of compounds with oxazole, pyrazoline, and pyridine moieties for their anticancer and antimicrobial potentials. A notable study synthesized novel compounds incorporating these heterocyclic entities and evaluated their activities against cancer cell lines and pathogenic strains. The findings revealed compounds with significant potency, demonstrating the potential of such chemical frameworks in developing new therapeutic agents (Katariya, Vennapu, & Shah, 2021).